Cas no 1490222-98-4 (1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1490222-98-4
• MF: C₉H₅ClFN₃O
• MW: 225.606903791428
• CID: 6378094
• PubChem ID: 66215823
• Update Time: 2025-06-26

1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(5-chloro-2-fluorophenyl)-
• F2157-0927
• 1-(5-chloro-2-fluorophenyl)triazole-4-carbaldehyde
• AKOS015559273
• 1490222-98-4

• Inchi： 1S/C9H5ClFN3O/c10-6-1-2-8(11)9(3-6)14-4-7(5-15)12-13-14/h1-5H
• InChI Key： WBYWEGHMCNDBDE-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2F)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 225.0105176g/mol
• Monoisotopic Mass: 225.0105176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 397.7±52.0 °C(Predicted)
• pka: -2.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(5-Chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1490222-98-4): A Comprehensive Overview

1-(5-Chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1490222-98-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique triazole core and functional groups, exhibits a range of biological activities and has been extensively studied for its potential applications in drug discovery and development.

The triazole ring is a well-known heterocyclic structure that is widely used in pharmaceuticals due to its stability and ability to form strong hydrogen bonds. The presence of the 5-chloro-2-fluorophenyl substituent further enhances the compound's properties by introducing additional functionalities that can influence its pharmacological behavior. The aldehyde group at the C4 position of the triazole ring provides a reactive site for various chemical transformations, making this compound a valuable intermediate in synthetic routes.

Recent research has highlighted the potential of 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde in several therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent antifungal and antibacterial activities. The triazole ring is known to interact with various biological targets, including enzymes and receptors, which can be leveraged for the development of novel therapeutic agents.

In the context of medicinal chemistry, 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde has been explored as a building block for the synthesis of more complex molecules. The versatility of the triazole scaffold allows for the introduction of diverse substituents, which can be tailored to optimize pharmacological properties such as potency, selectivity, and bioavailability. This makes it an attractive candidate for lead optimization in drug discovery programs.

One notable application of 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde is in the development of antiviral agents. Research has demonstrated that compounds containing the triazole moiety can inhibit viral replication by targeting specific viral enzymes. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against influenza virus. The ability to modulate viral enzymes through structural modifications opens up new avenues for antiviral drug design.

Beyond its therapeutic applications, 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its utility in materials science. The triazole ring's inherent stability and electronic properties make it suitable for use in functional materials such as polymers and coatings. Recent advancements in this area have led to the development of novel materials with enhanced mechanical and thermal properties.

The synthesis of 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves multistep procedures that leverage modern synthetic techniques such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This "click" reaction is highly efficient and provides excellent yields, making it a preferred method for constructing complex molecules containing the triazole scaffold. The ease of synthesis and functionalization further enhances the compound's appeal as a starting material in various chemical processes.

In conclusion, 1-(5-chloro-2-fluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1490222-98-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on drug discovery and advanced materials development. As ongoing research continues to uncover new applications and optimize existing ones, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.